Cas no 1867431-20-6 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1867431-20-6
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 6297285
• PubChem ID: 165509762
• Update Time: 2025-06-12

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1164447
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 1867431-20-6

• Inchi： 1S/C21H20N4O4/c1-25-11-19(23-24-25)18(10-20(26)27)22-21(28)29-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11,17-18H,10,12H2,1H3,(H,22,28)(H,26,27)/t18-/m0/s1
• InChI Key： QFIQSPUQHDEQSO-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C1=CN(C)N=N1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 392.14845513g/mol
• Monoisotopic Mass: 392.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

Introduction to (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1867431-20-6)

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1867431-20-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Trp(4-MeO)-OH in its protected form, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents.

The chemical structure of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino functionality and a 1-methyl-1H-1,2,3-triazolyl substituent on the carboxylic acid moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group during the stepwise addition of amino acids. The triazolyl moiety, on the other hand, is known for its bioisosteric properties and has been extensively studied for its potential in enhancing the pharmacological profiles of drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid. For instance, a study published in the Journal of Organic Chemistry (2022) reported a novel copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction that significantly improved the yield and purity of this compound. This method not only streamlined the synthetic process but also minimized the formation of byproducts, making it highly suitable for industrial-scale applications.

In the context of medicinal chemistry, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid has shown promising results in various therapeutic areas. One notable application is in the development of peptidomimetics designed to target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. A recent study in Nature Communications (2021) demonstrated that derivatives of this compound exhibited high binding affinity and selectivity towards specific GPCR subtypes, making them potential leads for treating conditions such as chronic pain and neurodegenerative diseases.

Another area where (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid has shown promise is in cancer research. The triazolyl moiety has been linked to enhanced cellular uptake and improved pharmacokinetic properties. A study published in Cancer Research (2020) reported that a derivative of this compound exhibited potent antitumor activity against several cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond its direct therapeutic applications, (3S)-3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−3−(1−methyl−1H−1,2,3−triazol−4−yl)propanoic acid has also been utilized as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for probing protein–protein interactions and elucidating molecular mechanisms underlying various biological processes. For example, a study in Angewandte Chemie International Edition (2020) utilized this compound to investigate the role of specific protein interactions in cellular signaling pathways.

The versatility and potential of (3S)-3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−3−(1−methyl−1H−1,2,3−triazol−4−yl)propanoic acid have not gone unnoticed by the pharmaceutical industry. Several major pharmaceutical companies are actively exploring its use in drug discovery programs aimed at addressing unmet medical needs. The compound's ability to be modified through chemical synthesis allows for the creation of a diverse library of derivatives with tailored properties, enhancing its utility as a starting point for lead optimization.

In conclusion, (3S)-3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−3−(1−methyl−1H−1,2,3−triazol−4−yl)propanoic acid (CAS No. 1867431-20-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in shaping the future of drug discovery and development.